4-(2-(Furan-2-yl)-4-tosyloxazol-5-yl)morpholine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(2-(Furan-2-yl)-4-tosyloxazol-5-yl)morpholine is a useful research compound. Its molecular formula is C18H18N2O5S and its molecular weight is 374.41. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial and Antibacterial Activity
- Novel synthesized pyrazole derivatives, including compounds related to 4-(2-(Furan-2-yl)-4-tosyloxazol-5-yl)morpholine, have shown significant antibacterial activity. Studies involving molecular docking and antimicrobial susceptibility tests indicate effectiveness against bacteria like Staphylococcus aureus and Escherichia coli (Khumar, Ezhilarasi, & Prabha, 2018).
- Research on azole derivatives, starting from furan-2-carbohydrazide, has led to compounds demonstrating antimicrobial activities. These compounds include variations incorporating morpholine moieties (Başoğlu, Yolal, Demirci, Demirbas, Bektaş, & Karaoglu, 2013).
Synthesis and Chemical Properties
- A study on the synthesis and reactions of derivatives of 5-(1,2,3-thiadiazol-4-yl)furan-2-carboxylic and 3-[5-(1,2,3-thiadiazol-4-yl)fur-2-yl]acrylic acids indicated potential routes for synthesizing related furan compounds with morpholine groups (Kuticheva, Pevzner, & Petrov, 2015).
- The preparation of dihydro- and α-hydroxytetrahydro-furan derivatives involving morpholinoprop-2-enyl components suggests a methodology that could be applicable to similar furan-based compounds (Katritzky & Shcherbakova, 1996).
Pharmaceutical Applications
- Certain furan derivatives have been synthesized for their potential as leukotriene B4 antagonistic activity. These include compounds with morpholine components and their activity against human leukotriene B4 BLT1 and/or BLT2 receptors (Ando et al., 2004).
- Benzofuran-appended 4-aminoquinazoline hybrids, which are structurally related to the compound , have shown significant inhibitory activity towards epidermal growth factor receptor-tyrosine kinase, suggesting their potential in cancer therapy (Mphahlele et al., 2018).
Mechanism of Action
Furan derivatives
Furan is a heterocyclic organic compound consisting of a five-membered aromatic ring with four carbon atoms and one oxygen . Compounds containing a furan ring have shown a wide range of biological activity, and furan derivatives are of interest in medicinal chemistry due to their diverse biological and clinical applications .
Morpholine derivatives
Morpholine is a common organic solvent and also a versatile building block in the synthesis of various pharmaceuticals. It’s a heterocyclic chemical compound that contains a six-membered ring with four carbon atoms, one oxygen atom, and one nitrogen atom .
Properties
IUPAC Name |
4-[2-(furan-2-yl)-4-(4-methylphenyl)sulfonyl-1,3-oxazol-5-yl]morpholine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N2O5S/c1-13-4-6-14(7-5-13)26(21,22)17-18(20-8-11-23-12-9-20)25-16(19-17)15-3-2-10-24-15/h2-7,10H,8-9,11-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JIMDDSOLNVFMJW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)C2=C(OC(=N2)C3=CC=CO3)N4CCOCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.